Cas no 896703-77-8 (N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide)

• Product Name: N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide
• CAS No: 896703-77-8
• MF: C₂₃H₂₃N₅O₂S
• MW: 433.52602314949
• CID: 6411031
• PubChem ID: 22589771
• Update Time: 2025-07-14

N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide
• F3222-2083
• N-cyclopentyl-2-((2-ethylphenyl)amino)-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide
• AKOS002101857
• 896703-77-8
• N-cyclopentyl-2-[(2-ethylphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide

• Inchi： 1S/C23H23N5O2S/c1-2-14-7-3-6-10-18(14)25-22-27-28-21(30)17-12-11-15(13-19(17)26-23(28)31-22)20(29)24-16-8-4-5-9-16/h3,6-7,10-13,16H,2,4-5,8-9H2,1H3,(H,24,29)(H,25,27)
• InChI Key： WXMQZTUTTOYPJV-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2CC)=NN2C1=NC1C(C2=O)=CC=C(C=1)C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 433.15724617g/mol
• Monoisotopic Mass: 433.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 112Ų

Additional information on N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide

Research Briefing on N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide (CAS: 896703-77-8)

In recent years, the compound N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide (CAS: 896703-77-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique thiadiazoloquinazoline scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity, featuring a cyclopentyl group and an ethylphenylamino moiety, contributes to its unique binding affinity towards specific biological targets, such as protein kinases and DNA repair enzymes.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against several kinase targets, including but not limited to PI3K and mTOR pathways, which are often dysregulated in cancer. In vitro assays using cancer cell lines have demonstrated its ability to induce apoptosis and inhibit proliferation at nanomolar concentrations. Furthermore, its selectivity profile suggests a favorable therapeutic window, minimizing off-target effects that are commonly associated with kinase inhibitors.

In vivo preclinical studies have further validated the compound's efficacy. Animal models of xenograft tumors treated with N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide showed significant tumor growth inhibition without observable toxicity at therapeutic doses. These findings underscore its potential as a lead candidate for further development in oncology. Additionally, emerging research indicates its applicability in inflammatory diseases, where it modulates cytokine production and immune cell activation.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies highlight the need for formulation optimization to enhance bioavailability and half-life. Moreover, detailed toxicology assessments are required to ensure safety in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate its progression into clinical development.

In conclusion, N-cyclopentyl-2-(2-ethylphenyl)amino-5-oxo-5H-1,3,4thiadiazolo2,3-bquinazoline-8-carboxamide represents a compelling example of how innovative chemical design can yield potent therapeutic agents. Its dual activity in oncology and inflammation positions it as a versatile candidate for further investigation. Continued research into its mechanism and optimization of its pharmacological properties will be crucial for realizing its full therapeutic potential.